N-(3,5-dimethylphenyl)-2-(7-methyl-3-(4-methylbenzoyl)-4-oxo-1,8-naphthyridin-1(4H)-yl)acetamide

• IUPAC Name: N-(3,5-dimethylphenyl)-2-[7-methyl-3-(4-methylbenzoyl)-4-oxo-1,8-naphthyridin-1-yl]acetamide
• InChI: InChI=1S/C27H25N3O3/c1-16-5-8-20(9-6-16)25(32)23-14-30(27-22(26(23)33)10-7-19(4)28-27)15-24(31)29-21-12-17(2)11-18(3)13-21/h5-14H,15H2,1-4H3,(H,29,31)
• InChI Key: DCAVAGYWYLGSTA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C2=CN(C3=C(C2=O)C=CC(=N3)C)CC(=O)NC4=CC(=CC(=C4)C)C
• Molecular Formula: C27H25N3O3
• Molecular Weight: 439.5 g/mol
• CAS No.: 894907-31-4

Description

N-(3,5-dimethylphenyl)-2-(7-methyl-3-(4-methylbenzoyl)-4-oxo-1,8-naphthyridin-1(4H)-yl)acetamide is a useful research compound. Its molecular formula is C27H25N3O3 and its molecular weight is 439.515. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity : Compounds with structural similarities have been synthesized and evaluated for their biological activities. For example, derivatives of N-heterocyclic compounds and benzofuran, such as those studied by Sunder and Maleraju (2013), have shown anti-inflammatory activity, suggesting potential applications in developing new therapeutic agents (Sunder & Maleraju, 2013).

Material Science and Photovoltaic Applications : The photophysical properties of benzothiazolinone acetamide analogs, as investigated by Mary et al. (2020), indicate that such compounds could be promising for use in dye-sensitized solar cells (DSSCs) due to their good light harvesting efficiency and free energy of electron injection, suggesting applications in renewable energy technologies (Mary et al., 2020).

Organic Synthesis and Catalysis : N-heterocyclic carbene complexes, as studied by Sinha et al. (2009), demonstrate diverse binding modes and catalytic activities, including in transfer hydrogenation reactions. This highlights the compound's potential utility in catalysis and organic synthesis (Sinha et al., 2009).

Molecular Docking and Drug Design : Research on benzothiazolinone acetamide analogs also involves computational studies to understand their interactions with biological targets. For instance, the molecular docking studies by Mary et al. (2020) on Cyclooxygenase 1 (COX1) indicate that such compounds could be tailored for specific biological activities, emphasizing their potential in drug design and development (Mary et al., 2020).